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Compound of Interest

Compound Name: Octaphenylcyclotetrasiloxane

Cat. No.: B1329330

An In-depth Technical Guide to
Octaphenylcyclotetrasiloxane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the molecular properties of
octaphenylcyclotetrasiloxane, a compound of significant interest in various scientific and
industrial applications, including pharmaceutical intermediates and advanced polymer
synthesis.

Molecular Properties

Octaphenylcyclotetrasiloxane is a cyclic organosilicon compound characterized by a stable
siloxane backbone and bulky phenyl side groups. This structure imparts notable thermal
stability and chemical resistance to the molecule.

Data Presentation

The fundamental molecular data for octaphenylcyclotetrasiloxane is summarized in the table
below for clear reference.
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Property Value
Molecular Formula CasH4004Sia[1][2][3][4][5]
] 793.18 g/mol [1][4][6] (also cited as 793.17
Molecular Weight
g/mol [5][7] and 793.2 g/mol [2])
2,2,4,4,6,6,8,8-octaphenyl-1,3,5,7,2,4,6,8-
IUPAC Name ]
tetraoxatetrasilocane[2]
CAS Number 546-56-5[3]

Experimental Protocols

Detailed experimental protocols for the synthesis or analysis of octaphenylcyclotetrasiloxane
were not cited in the provided information. The synthesis can generally be achieved through
the dehydration and cyclization of diphenylsilanediol in the presence of an alkali catalyst[4]. For
purification, recrystallization from solvents such as acetic acid, ethyl acetate, or
benzene/ethanol mixtures is a common method[7].

Molecular Structure Visualization

The following diagram illustrates the chemical structure of octaphenylcyclotetrasiloxane,
highlighting the arrangement of its constituent atoms.
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Molecular structure of octaphenylcyclotetrasiloxane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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